Cas no 2092794-37-9 (1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine)

1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine structure
2092794-37-9 structure
Product Name:1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine
CAS No:2092794-37-9
MF:C7H13F2N
MW:149.18162894249
CID:5721559
PubChem ID:121207605
Update Time:2025-07-18

1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

    • AKOS026716814
    • 2092794-37-9
    • F2147-4015
    • starbld0047097
    • 1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine
    • Cyclopropanemethanamine, 2,2-difluoro-N,3,3-trimethyl-
    • Inchi: 1S/C7H13F2N/c1-6(2)5(4-10-3)7(6,8)9/h5,10H,4H2,1-3H3
    • InChI Key: FDCWTBRRAQLUKQ-UHFFFAOYSA-N
    • SMILES: FC1(C(CNC)C1(C)C)F

Computed Properties

  • Exact Mass: 149.10160574g/mol
  • Monoisotopic Mass: 149.10160574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 123.2±10.0 °C at 760 mmHg
  • Flash Point: 28.3±19.0 °C
  • Vapor Pressure: 13.5±0.2 mmHg at 25°C
  • pka: 11.05±0.10(Predicted)

1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine Security Information

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Additional information on 1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine

Introduction to 1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine (CAS No. 2092794-37-9)

1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine, with the CAS number 2092794-37-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropyl derivatives and is characterized by the presence of a difluorinated and dimethylated cyclopropyl ring attached to a methyl-substituted methanamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research applications.

The synthesis of 1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine typically involves multistep reactions, including the formation of the cyclopropyl ring, introduction of fluorine atoms, and subsequent functionalization to achieve the desired structure. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader use in both academic and industrial settings.

In terms of its chemical properties, 1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine exhibits high stability under various conditions. The presence of the cyclopropyl ring and fluorine atoms contributes to its resistance to chemical degradation, making it suitable for long-term storage and handling. Additionally, the compound's solubility in common organic solvents such as dichloromethane and ethanol enhances its utility in solution-based reactions and analytical techniques.

The biological activity of 1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine has been a subject of extensive research. Studies have shown that this compound possesses potent binding affinity for specific receptors and enzymes, which can be leveraged for therapeutic applications. For instance, preliminary in vitro assays have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders and other diseases.

Moreover, recent studies have explored the potential of 1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine as a lead compound for developing novel analgesics. Its unique structure allows it to interact with pain-related receptors in a manner that could provide effective pain relief with fewer side effects compared to existing medications. This makes it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine has also been investigated for its use in diagnostic imaging. The compound's ability to cross biological membranes and accumulate in specific tissues can be harnessed to develop imaging agents that enhance the visualization of targeted areas in the body. This application could significantly improve diagnostic accuracy and patient outcomes in various medical conditions.

The safety profile of 1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine is another critical aspect that has been thoroughly evaluated. Toxicological studies have indicated that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research and clinical settings. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure user safety.

In conclusion, 1-(2,2-difluoro-3,3-dimethylcyclopropyl)-N-methylmethanamine (CAS No. 2092794-37-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable chemical properties make it an ideal candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.

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